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Compound of Interest

Compound Name: Amygdaloside

Cat. No.: B3030826

Audience: Researchers, scientists, and drug development professionals.
Introduction

Amygdalin is a cyanogenic glycoside found in the seeds of various fruits, such as apricots,
bitter almonds, and peaches. Its metabolism in the body leads to the formation of prunasin,
which can further break down to release hydrogen cyanide, a potent toxin.[1][2] The sensitive
and accurate quantification of amygdalin and its metabolites is crucial for toxicological studies,
pharmacokinetic research, and the safety assessment of food products. This application note
provides a detailed protocol for the sensitive detection and quantification of amygdalin and its
primary metabolite, prunasin, in various matrices using Liquid Chromatography with tandem
Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Amygdalin

Amygdalin is metabolized in a two-step enzymatic hydrolysis process. First, it is cleaved into
prunasin and a glucose molecule. Prunasin is then further hydrolyzed to mandelonitrile and
another glucose molecule. Mandelonitrile is unstable and can decompose to form
benzaldehyde and toxic hydrogen cyanide.[1] This metabolic conversion is a key consideration
in toxicological assessments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Amygdalin: History, Pharmacokinetics and Toxicity Chemicalbook [chemicalbook.com]
e 2. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Note: Sensitive Detection of Amygdalin and
its Metabolites by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030826#Ic-ms-ms-for-sensitive-detection-of-
amygdalin-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b3030826?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/amygdalin-history-pharmacokinetics-and-toxicity.htm
https://www.researchgate.net/publication/389101506_Novel_UHPLC-ESIMSMS_Method_for_Determining_Amygdalin_Prunasin_and_Total_Cyanide_in_Almond_Kernels_and_Hulls_Prunus_dulcis
https://www.benchchem.com/product/b3030826#lc-ms-ms-for-sensitive-detection-of-amygdalin-metabolites
https://www.benchchem.com/product/b3030826#lc-ms-ms-for-sensitive-detection-of-amygdalin-metabolites
https://www.benchchem.com/product/b3030826#lc-ms-ms-for-sensitive-detection-of-amygdalin-metabolites
https://www.benchchem.com/product/b3030826#lc-ms-ms-for-sensitive-detection-of-amygdalin-metabolites
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

